(4-(4,6-Dimethylbenzo[d]thiazol-2-yl)piperazin-1-yl)(phenyl)methanone

• IUPAC Name: [4-(4,6-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-phenylmethanone
• InChI: InChI=1S/C20H21N3OS/c1-14-12-15(2)18-17(13-14)25-20(21-18)23-10-8-22(9-11-23)19(24)16-6-4-3-5-7-16/h3-7,12-13H,8-11H2,1-2H3
• InChI Key: TYVSXQRTNTTZRL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)SC(=N2)N3CCN(CC3)C(=O)C4=CC=CC=C4)C
• Molecular Formula: C20H21N3OS
• Molecular Weight: 351.5 g/mol

Description

(4-(4,6-Dimethylbenzo[d]thiazol-2-yl)piperazin-1-yl)(phenyl)methanone, also known as DM-BTPhen, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has shown promising results in biological and medicinal research, particularly in the development of new drugs and treatments.

Scientific Research Applications

Anti-Mycobacterial Chemotypes

The benzo[d]thiazol-2-yl(piperazin-1-yl)methanones scaffold, related to the compound , has been identified as a new anti-mycobacterial chemotype. Research indicates that several of these compounds show potential as anti-tubercular agents, particularly against the Mycobacterium tuberculosis H37Rv strain (Pancholia et al., 2016).

Antimicrobial Activity

Similar compounds to (4-(4,6-Dimethylbenzo[d]thiazol-2-yl)piperazin-1-yl)(phenyl)methanone have been synthesized and found to display moderate to strong antimicrobial activity. This includes activity against various bacteria and fungi (Mhaske et al., 2014).

Anticancer Potential

Derivatives of 1,3-thiazoles, which include piperazine substituents similar to the compound , have shown effectiveness in inhibiting the growth of cancer cells. These compounds were tested across various cancer cell lines, including those for lungs, kidneys, CNS, ovaries, prostate, breast cancer, and others (Turov, 2020).

Antibacterial and Antifungal Agents

Several compounds structurally related to this compound have been synthesized and characterized, demonstrating significant antibacterial and antifungal activities (Patel et al., 2012).

Insecticidal Properties

Research has also found that piperidine thiazole compounds, which are structurally related, exhibit insecticidal activities. This includes significant lethal effects on armyworms at various concentrations (Ding et al., 2019).

Antipsychotic Evaluation

Aryl piperazine derivatives, related to the compound of interest, have been synthesized and evaluated for their antipsychotic activities. This includes studies on behavior symptoms and inhibition of specific behaviors induced by 5-hydroxytryptophan (Bari et al., 2019).